Cas no 2229130-65-6 (3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol
• CAS No: 2229130-65-6
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6008537
• PubChem ID: 165681946
• Update Time: 2025-05-22

3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol
• EN300-1922134
• 2229130-65-6

• Inchi： 1S/C10H11BrN2O3/c11-9-7(10(12)4-6(14)5-10)2-1-3-8(9)13(15)16/h1-3,6,14H,4-5,12H2
• InChI Key： QKDPNYRJLBZCFG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC(C1)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol (CAS No. 2229130-65-6)

3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol (CAS No. 2229130-65-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure and functional groups, serves as a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol features a cyclobutan-1-ol core substituted with an amino group and a 2-bromo-3-nitrophenyl moiety. This combination of functional groups makes it a versatile building block for synthesizing bioactive compounds. The presence of both bromo and nitro groups allows for further functionalization, enabling chemists to tailor the molecule for specific applications.

One of the key reasons for the growing interest in CAS No. 2229130-65-6 is its potential role in medicinal chemistry. The amino and hydroxyl groups provide sites for hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the nitrophenyl group can participate in various chemical reactions, making this compound a valuable precursor for developing novel therapeutics. Recent studies have explored its use in designing enzyme inhibitors and receptor modulators.

In the field of material science, 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol has shown promise as a precursor for advanced polymers and coatings. The cyclobutane ring imparts rigidity to the molecular structure, which can enhance the thermal and mechanical properties of resulting materials. Researchers are investigating its incorporation into high-performance polymers for applications in electronics and aerospace.

The synthesis of 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing these synthetic routes is a hot topic in chemical research, as it can improve yield and reduce environmental impact. Green chemistry principles are increasingly being applied to the production of such intermediates, aligning with global sustainability goals.

From a commercial perspective, the demand for CAS No. 2229130-65-6 is driven by its utility in pharmaceutical R&D and specialty chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. Quality control and purity standards are critical, as impurities can significantly affect downstream applications.

Safety and handling of 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended when working with this compound. Researchers should consult material safety data sheets (MSDS) for detailed handling instructions.

Looking ahead, the future of 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol appears promising. Its structural features align with current trends in drug discovery, such as the development of small-molecule therapeutics and targeted therapies. Additionally, advancements in computational chemistry are enabling more efficient design and optimization of derivatives based on this scaffold.

For researchers seeking to explore CAS No. 2229130-65-6, collaboration with reputable suppliers is essential. Reliable sources can provide high-purity samples along with detailed analytical data, ensuring reproducible results in experimental work. The compound's growing importance in chemical research underscores the need for continued investigation into its properties and applications.

In conclusion, 3-amino-3-(2-bromo-3-nitrophenyl)cyclobutan-1-ol represents an intriguing chemical entity with diverse potential. Its unique structure and reactivity profile make it a valuable tool for scientists working across multiple disciplines. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its place in modern chemistry.